Cas no 76192-24-0 (1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide)

1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide is a quaternary ammonium compound featuring a polycyclic aromatic structure with a positively charged nitrogen center. Its extended conjugated system and cationic nature make it suitable for applications in organic synthesis, particularly as an intermediate in the preparation of dyes, fluorescent probes, or optoelectronic materials. The presence of multiple phenyl and methylphenyl substituents enhances its stability and influences its electronic properties. The bromide counterion ensures good solubility in polar solvents, facilitating its use in solution-phase reactions. This compound may also serve as a precursor for further functionalization due to its reactive quinolinium core.

1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide structure

76192-24-0 structure

Product Name:1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide

CAS No:76192-24-0

MF:

MW:

CID:4658595

Update Time:2025-06-08

1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide Chemical and Physical Properties

Names and Identifiers

- 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide

1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Oakwood	183986-100mg	1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide	76192-24-0	95%	100mg	$175.00	2023-09-17
Oakwood	183986-1g	1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide	76192-24-0	95%	1g	$1650.00	2023-09-17
eNovation Chemicals LLC	Y1263750-100mg	1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide	76192-24-0	95%	100mg	$365	2024-06-05
eNovation Chemicals LLC	Y1263750-100mg	1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide	76192-24-0	95%	100mg	$380	2025-02-21
eNovation Chemicals LLC	Y1263750-1g	1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide	76192-24-0	95%	1g	$2730	2024-06-05
1PlusChem	1P01EXS3-100mg	1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide	76192-24-0	95%	100mg	$210.00	2024-04-21
1PlusChem	1P01EXS3-1g	1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide	76192-24-0	95%	1g	$1815.00	2024-04-21
A2B Chem LLC	AX75779-100mg	1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide	76192-24-0	95%	100mg	$175.00	2024-04-19
A2B Chem LLC	AX75779-1g	1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide	76192-24-0	95%	1g	$1650.00	2024-04-19
eNovation Chemicals LLC	Y1263750-1g	1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide	76192-24-0	95%	1g	$2890	2025-02-21

1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
5. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide

Research Brief on 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide (CAS: 76192-24-0)

1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide (CAS: 76192-24-0) is a synthetic quaternary ammonium compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to the class of benzoquinolinium derivatives, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The unique structural features of this molecule, such as the presence of a dihydrobenzo[h]quinolinium core and substituted phenyl rings, make it a promising candidate for further pharmacological investigations.

Recent studies have focused on elucidating the mechanism of action of 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide, particularly its interaction with biological targets. Preliminary findings suggest that this compound exhibits potent inhibitory effects on certain enzymes involved in cellular signaling pathways. For instance, it has been shown to selectively inhibit protein kinases that are overexpressed in various cancer types, thereby offering a potential therapeutic avenue for oncology research.

The synthesis of 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide has been optimized to improve yield and purity, which is critical for its application in drug discovery. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated the reproducible production of the compound for further biological testing.

In vitro studies have demonstrated that 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide exhibits significant cytotoxicity against a panel of cancer cell lines, including those resistant to conventional chemotherapeutic agents. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interference with mitochondrial function and reactive oxygen species (ROS) generation. These findings underscore its potential as a lead compound for the development of novel anticancer therapies.

Despite these promising results, challenges remain in translating the preclinical findings into clinical applications. Issues such as bioavailability, pharmacokinetics, and potential off-target effects need to be addressed through comprehensive in vivo studies. Future research directions may include structural modifications to enhance the compound's selectivity and reduce toxicity, as well as the exploration of combination therapies to improve therapeutic outcomes.

In conclusion, 1-(4-Methylphenyl)-2,4-diphenyl-5,6-dihydrobenzo[h]quinolinium bromide (CAS: 76192-24-0) represents a valuable addition to the toolkit of chemical biology and medicinal chemistry researchers. Its multifaceted biological activities and potential therapeutic applications warrant further investigation, which could pave the way for the development of innovative treatments for various diseases.